Cas no 105802-34-4 (Pyridine-4-carboxylic Acid;hydrobromide)

Pyridine-4-carboxylic Acid;hydrobromide structure
105802-34-4 structure
Product Name:Pyridine-4-carboxylic Acid;hydrobromide
CAS No:105802-34-4
MF:C6H6BrNO2
MW:204.021340847015
CID:1161125
PubChem ID:70347678
Update Time:2025-04-20

Pyridine-4-carboxylic Acid;hydrobromide Chemical and Physical Properties

Names and Identifiers

    • pyridine-4-carboxylic acid,hydrobromide
    • hydrobromide
    • pyridine-4-carboxylic acid
    • SCHEMBL10349733
    • Pyridine-4-carboxylic acid--hydrogen bromide (1/1)
    • 105802-34-4
    • DTXSID90741839
    • Pyridine-4-carboxylic Acid;hydrobromide
    • Inchi: 1S/C6H5NO2.BrH/c8-6(9)5-1-3-7-4-2-5;/h1-4H,(H,8,9);1H
    • InChI Key: PSUBTDWBEZCPEU-UHFFFAOYSA-N
    • SMILES: Br.OC(C1C=CN=CC=1)=O

Computed Properties

  • Exact Mass: 202.95818
  • Monoisotopic Mass: 202.95819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19
  • LogP: 1.73790
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